Cas no 922715-07-9 (Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, propyl ester, (1S,2S,4S)-)

• Product name: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, propyl ester, (1S,2S,4S)-
• CAS No: 922715-07-9
• MF: C₁₁H₁₆O₂
• MW: 180.24354
• CID: 739634
• PubChem ID: 71446278

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, propyl ester, (1S,2S,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, propyl ester, (1S,2S,4S)-
• propyl (1S,4S,5S)-bicyclo[2.2.1]hept-2-ene-5-carboxylate
• 922715-07-9
• DTXSID50854772
• Propyl (1S,2S,4S)-bicyclo[2.2.1]hept-5-ene-2-carboxylate

• Inchi： InChI=1S/C11H16O2/c1-2-5-13-11(12)10-7-8-3-4-9(10)6-8/h3-4,8-10H,2,5-7H2,1H3/t8-,9+,10-/m0/s1
• InChI Key： LKKVMVMKNLULSL-AEJSXWLSSA-N
• SMILES： CCCOC(=O)C1CC2CC1C=C2

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų